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Compound of Interest

Compound Name: 4,5-Diethyloctane

Cat. No.: B3048293

Application Notes and Protocols for 4,5-
Diethyloctane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe handling and storage of 4,5-
Diethyloctane, a branched alkane. Due to the limited availability of a specific Safety Data
Sheet (SDS) for this compound, the following guidelines are based on the known properties of
similar C12 branched alkanes and general best practices for handling flammable organic
solvents.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 4,5-Diethyloctane is presented in
Table 1. This data is crucial for understanding its behavior and potential hazards.

Table 1: Physical and Chemical Properties of 4,5-Diethyloctane
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Property Value

Molecular Formula Ci2H26

Molecular Weight 170.34 g/mol

CAS Number 1636-41-5
Appearance Colorless liquid

Odor Pungent

Boiling Point 192-194 °C

Density 0.7632 g/cm® @ 20 °C

Flash Point (Predicted)

131.2+7.9°C

Vapor Pressure (Predicted)

0.4+£0.2mmHg @ 25 °C

Refractive Index (Predicted)

1.420

Solubility

Insoluble in water, soluble in organic solvents

Hazard Identification and GHS Classification

While a specific GHS classification for 4,5-Diethyloctane is not readily available, based on

data for similar branched alkanes, it should be handled as a hazardous substance. The

anticipated GHS classifications are summarized in Table 2.

Table 2: Anticipated GHS Hazard Classification for 4,5-Diethyloctane
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Hazard Class

Hazard Category

Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid
o H304: May be fatal if
Aspiration Hazard Category 1 _
swallowed and enters airways
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation

Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure

Category 3

H335: May cause respiratory

irritation

Hazardous to the aquatic

environment, long-term hazard

Category 2

H411: Toxic to aquatic life with

long lasting effects

Signal Word:Warning

Hazard Pictograms:

e GHSO07: Exclamation Mark (for skin/eye irritation and respiratory irritation)

e GHSO08: Health Hazard (for aspiration hazard)

o GHSO09: Environment (for agquatic toxicity)

Experimental Protocols
Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times when handling 4,5-Diethyloctane to minimize

the risk of exposure.

o Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in

situations with a high risk of splashing.

o Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.

Gloves should be inspected for any signs of degradation before use.
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Body Protection: A flame-retardant laboratory coat must be worn.

Respiratory Protection: All work should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood. If engineering controls are not sufficient to maintain
exposure below recommended limits, a NIOSH-approved respirator with an organic vapor
cartridge is necessary.

Safe Handling Procedures

Adherence to the following procedures is critical to prevent accidents and exposure.

Engineering Controls: All handling of 4,5-Diethyloctane should be performed in a chemical
fume hood to minimize inhalation of vapors.

Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,
containers must be grounded and bonded when transferring the liquid.

Tools: Use only spark-proof tools when handling containers of 4,5-Diethyloctane.

Personal Hygiene: Avoid direct contact with skin and eyes. After handling, wash hands
thoroughly with soap and water. Do not eat, drink, or smoke in the laboratory.

Storage Protocols

Proper storage is essential to maintain the stability of 4,5-Diethyloctane and prevent

hazardous situations.

Container: Store in a tightly sealed, properly labeled container.

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight, heat, and
sources of ignition.[1]

Segregation: Store in a designated flammable liquid storage cabinet and segregate from
incompatible materials, such as oxidizing agents.[1]

Secondary Containment: Use secondary containment to catch any potential spills.

Spill Response Protocol
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In the event of a spill, follow these procedures to ensure a safe and effective cleanup.
e Minor Spills (less than 100 mL) within a Fume Hood:

o Alert personnel in the immediate vicinity.

o Wear appropriate PPE (chemical safety goggles, gloves, and a lab coat).

o Contain the spill using an inert absorbent material such as vermiculite, sand, or
commercial sorbent pads.

o Carefully collect the absorbed material using spark-proof tools and place it in a sealed,
labeled container for hazardous waste disposal.

o Clean the spill area with a suitable solvent, followed by washing with soap and water.
o Ensure the area is well-ventilated.
e Major Spills (greater than 100 mL) or Spills Outside a Fume Hood:
o Evacuate the laboratory immediately and alert others.
o If it is safe to do so, turn off all ignition sources.
o Close the laboratory doors to contain the vapors.
o Contact the institution's emergency response team.

o Provide emergency responders with the Safety Data Sheet (or this document) and details
of the spill.

First Aid Measures

In case of exposure, immediate first aid is crucial.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.[2]
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» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. If skin irritation persists, seek medical attention.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention. Due to the aspiration hazard, vomiting can cause the
substance to enter the lungs, which can be fatal.

Waste Disposal

4,5-Diethyloctane is a non-halogenated organic solvent and should be disposed of as
hazardous waste.

o Collect waste in a designated, properly labeled, and sealed container.
e Do not mix with halogenated solvents.[3]

o Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's environmental health and safety department for specific guidance.

Visualization of Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of 4,5-
Diethyloctane.
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Caption: Workflow for safe handling and storage of 4,5-Diethyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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